2,5-Difluoro-4-(methylsulfonyl)aniline
Overview
Description
2,5-Difluoro-4-(methylsulfonyl)aniline is a chemical compound with the molecular formula C7H7F2NO2S . It has an average mass of 207.198 Da and a monoisotopic mass of 207.016556 Da . This compound is a useful research chemical .
Synthesis Analysis
The synthesis of similar compounds involves the reaction of 2,5-difluoroaniline with thiophosgene followed by reaction with ammonia or an amine to form the thiocyanate. The product is then purified and recrystallized to obtain the desired compound.Molecular Structure Analysis
The molecular structure of 2,5-Difluoro-4-(methylsulfonyl)aniline consists of 7 carbon atoms, 7 hydrogen atoms, 2 fluorine atoms, 1 nitrogen atom, 2 oxygen atoms, and 1 sulfur atom .Scientific Research Applications
Pharmaceutical Research
2,5-Difluoro-4-(methylsulfonyl)aniline: is a valuable intermediate in pharmaceutical research. Its unique structure, featuring both electron-withdrawing difluoro groups and a methylsulfonyl group, makes it a versatile precursor for synthesizing various pharmacologically active compounds. For instance, it can be used to develop new analgesics, anti-inflammatory agents, and inhibitors targeting specific enzymes or receptors within the body .
Material Science
In the field of material science, this compound serves as a building block for creating advanced polymers and resins. Its ability to enhance the thermal stability and chemical resistance of materials makes it an excellent choice for high-performance applications, such as aerospace components and electronic devices .
Chemical Synthesis
2,5-Difluoro-4-(methylsulfonyl)aniline: plays a crucial role in chemical synthesis, particularly in Suzuki-Miyaura cross-coupling reactions. It acts as a coupling partner for boronic acids or esters, facilitating the formation of carbon-carbon bonds. This is essential for constructing complex organic molecules with precision and efficiency .
Analytical Chemistry
In analytical chemistry, this compound can be used as a standard or reagent in various analytical methods. Its well-defined properties, such as boiling and melting points, allow for its use in calibrating instruments or as a reference material in spectroscopy and chromatography .
Life Sciences
Within life sciences, 2,5-Difluoro-4-(methylsulfonyl)aniline is utilized in biochemical assays and diagnostic tests. It can be incorporated into sensors and probes that detect biological molecules or changes in cellular environments, contributing to advancements in medical diagnostics and biological research .
Industrial Applications
Lastly, this compound finds applications in the industrial sector. It can be used in the synthesis of dyes, pigments, and other specialty chemicals that require specific fluorinated aromatic structures to impart desired properties like colorfastness and stability under various conditions .
Safety and Hazards
Mechanism of Action
Target of Action
The compound “2,5-Difluoro-4-(methylsulfonyl)aniline” is an aromatic compound with a sulfonyl and aniline group. Aniline derivatives are known to interact with various biological targets, including enzymes and receptors . The specific target would depend on the exact biological context and the presence of other functional groups on the molecule.
Mode of Action
The mode of action would depend on the specific biological target. For example, if the target is an enzyme, the compound might act as an inhibitor, binding to the active site and preventing the enzyme from catalyzing its reaction .
Biochemical Pathways
Without specific information, it’s difficult to say which biochemical pathways this compound might affect. Aniline derivatives are known to have diverse biological activities, including antiviral, anti-inflammatory, and anticancer effects .
Result of Action
The result of the compound’s action would depend on its specific mode of action and the biological context. For example, if the compound acts as an enzyme inhibitor, the result might be a decrease in the production of a certain metabolite .
properties
IUPAC Name |
2,5-difluoro-4-methylsulfonylaniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7F2NO2S/c1-13(11,12)7-3-4(8)6(10)2-5(7)9/h2-3H,10H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YFHKCMZYVVBUFC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1=C(C=C(C(=C1)F)N)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7F2NO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101266795 |
Source
|
| Record name | 2,5-Difluoro-4-(methylsulfonyl)benzenamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101266795 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
207.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1147557-75-2 |
Source
|
| Record name | 2,5-Difluoro-4-(methylsulfonyl)benzenamine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1147557-75-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2,5-Difluoro-4-(methylsulfonyl)benzenamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101266795 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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